(Z)-ethyl 1-butyl-2-((2-methylbenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 7-butyl-6-(2-methylbenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C26H26N4O4/c1-4-6-14-30-22-19(25(32)29-15-10-9-13-21(29)27-22)16-20(26(33)34-5-2)23(30)28-24(31)18-12-8-7-11-17(18)3/h7-13,15-16H,4-6,14H2,1-3H3
• InChI Key: FFEOOFPMKBUHOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C1=NC(=O)C3=CC=CC=C3C)C(=O)OCC)C(=O)N4C=CC=CC4=N2
• Molecular Formula: C26H26N4O4
• Molecular Weight: 458.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an imino group, a carboxylate ester, and a dipyridopyrimidine core. The presence of these functional groups suggests that the compound may have interesting chemical and biological properties.

Synthesis Analysis

While the specific synthesis of this compound is not available, similar compounds are often synthesized through multicomponent reactions, condensation reactions, intramolecular cyclizations, and carbon-nitrogen bond formations.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using spectroscopic methods such as IR, 1H NMR, and 13C NMR. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Future Directions

Future research could focus on elucidating the biological activity of this compound and its potential applications in medicine or other fields. Additionally, further studies could explore the synthesis of related compounds and their properties.